Cas no 4547-64-2 (Imino-(4-methoxyphenyl)sulfonyliminoazanium)

• Product Name: Imino-(4-methoxyphenyl)sulfonyliminoazanium
• CAS No: 4547-64-2
• MF: C₇H₈N₃O₃S
• MW: 214.221719741821
• CID: 929951
• Update Time: 2024-06-13

Imino-(4-methoxyphenyl)sulfonyliminoazanium Chemical and Physical Properties

Names and Identifiers

• Imino-(4-methoxyphenyl)sulfonyliminoazanium
• (4-methoxyphenyl)sulfonyl azide
• 4-methoxybenzenesulfonyl azide
• 4-methoxy-benzenesulfonyl azide
• 4-Methoxyphenylsulfonylazid
• AC1O3N5J
• AG-F-57967
• CTK1D8034
• IMINO-(4-METHOXYPHENYL)SULFONYLIMINO-AZANIUM
• para-methoxybenzenesulfonyl azide
• p-methoxybenzenesulfonyl azide
• p-methoxy-benzenesulfonyl azide

• Inchi： 1S/C7H8N3O3S/c1-13-6-2-4-7(5-3-6)14(11,12)10-9-8/h2-5,8H,1H3/q+1
• InChI Key： MLOVEKKINQILEB-UHFFFAOYSA-N
• SMILES： [N+](=N)=NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 214.02874
• Monoisotopic Mass: 213.020812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.68
• LogP: 2.22776